molecular formula C₁₈H₁₀D₅ClN₄ B1158020 Phenosafranin-d5

Phenosafranin-d5

Cat. No.: B1158020
M. Wt: 327.82
Attention: For research use only. Not for human or veterinary use.
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Description

Phenosafranin-d5 is a deuterated analog of Phenosafranin (CAS 81-93-6), a phenazine dye widely used in biological staining and analytical chemistry. The deuterated form incorporates five deuterium atoms (D5) at specific hydrogen positions, enhancing its utility as a stable isotopic internal standard in mass spectrometry and quantitative analysis. Its molecular formula is C₁₈H₁₀D₅ClN₄, with a molecular weight of 327.82 g/mol . This compound is commercially available as a high-purity reference standard (25 mg vials) from suppliers such as TRC (Canada) and Pharmaffiliates, catering to research in toxicology, environmental science, and pharmaceutical analysis .

Properties

Molecular Formula

C₁₈H₁₀D₅ClN₄

Molecular Weight

327.82

Synonyms

2,8-Diamino-10-phenyl-phenazinium-d5 Chloride;  3,7-Diamino-5-phenylphenazinium-d5 Chloride; 

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Deuterated Compounds

Deuterated compounds like Phenosafranin-d5 are critical for analytical precision. Below is a detailed comparison with structurally and functionally related deuterated analogs:

Structural and Molecular Characteristics
Compound Molecular Formula Molecular Weight (g/mol) Key Structural Features
This compound C₁₈H₁₀D₅ClN₄ 327.82 Chlorinated phenazine core; 5 deuterium atoms
Phenoxy-d5-acetic Acid C₈H₃D₅O₃ 157.18 Simple aromatic acid with deuterated phenyl ring
(S)-Warfarin-d5 C₁₉H₁₀O₄D₅ 313.37–324.34 Coumarin backbone; deuterated phenyl group
Asocainol-d5 C₂₇H₂₆D₅NO₃ 422.57 Complex aliphatic chain with deuterated methyl groups
5-Amino-2-nitrobenzophenone-d5 C₁₃H₅D₅N₂O₃ 247.26 Nitro-aromatic ketone with deuterium substitution

Key Observations :

  • This compound’s chlorinated phenazine structure distinguishes it from coumarin-based (e.g., Warfarin-d5) or aliphatic (e.g., Asocainol-d5) analogs.
  • Its higher molecular weight compared to simpler deuterated acids (e.g., Phenoxy-d5-acetic Acid) reflects its polycyclic aromatic system.
Purity and Commercial Availability
Compound Supplier(s) Purity Grade
This compound TRC, Pharmaffiliates >98%
Warfarin-d5 Sigma-Aldrich, TRC >97%
Norfloxacin-d5 Honeywell Research >99%

This compound is competitively accessible but less widely used than drug-focused analogs like Warfarin-d5 .

Analytical Methodologies

Deuterated compounds are analyzed via:

  • LC-MS/MS: Quantifies isotopic ratios (e.g., this compound vs. non-deuterated form) .
  • NMR : Confirms deuterium placement (e.g., absence of proton signals in Warfarin-d5’s phenyl group) .
  • UV-Vis Spectroscopy: Used for phenazine dyes like this compound due to strong absorbance in visible spectra .

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